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Cat. No.: B107753 Get Quote

An In-depth Technical Guide to 2-Ethylhexyl
Propionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and analytical methodologies related to 2-Ethylhexyl propionate.

The information is intended to support research, development, and quality control activities.

Chemical Identity and Structure
2-Ethylhexyl propionate is an organic compound, specifically an ester of 2-ethylhexanol and

propionic acid. It is also known by several synonyms, including 2-ethylhexyl propanoate and

propanoic acid, 2-ethylhexyl ester.[1][2][3][4][5][6][7] Its chemical identity is well-defined by its

CAS number, molecular formula, and structural identifiers.

The molecular structure of 2-Ethylhexyl propionate consists of an eight-carbon branched alkyl

chain (the 2-ethylhexyl group) attached to the oxygen atom of the propionate group.

Table 1: Chemical Identification of 2-Ethylhexyl Propionate
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Identifier Value Reference

IUPAC Name 2-ethylhexyl propanoate [4][8]

CAS Number 6293-37-4 [1][3][8][9]

Molecular Formula C11H22O2 [1][2][3][6][7][8][10]

Canonical SMILES CCCCC(CC)COC(=O)CC [1][4]

InChI

InChI=1S/C11H22O2/c1-4-7-8-

10(5-2)9-13-11(12)6-3/h10H,4-

9H2,1-3H3

[1][4][8]

InChIKey
GUHQWKGQAYBNEW-

UHFFFAOYSA-N
[1][3][4][7][8]

Physicochemical Properties
The physical and chemical properties of 2-Ethylhexyl propionate are critical for its handling,

application, and in the prediction of its behavior in various chemical and biological systems.

These properties have been determined through various experimental and computational

methods.

Table 2: Physicochemical Properties of 2-Ethylhexyl Propionate
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Property Value Method/Reference

Molecular Weight 186.29 g/mol [1][2][3][4][10]

Appearance
Colorless to pale yellow clear

liquid (est.)
[11]

Odor Fruity, winey, pear, grape [2][11]

Boiling Point
211 - 215 °C at 760 mmHg

(est.)
[2][11][12]

Flash Point 81.01 - 82.9 °C (est.) [2][11][12]

Density 0.87 g/cm³ [12]

Water Solubility 12.56 mg/L at 25 °C (est.) [11]

Solubility in Ethanol 13492.83 g/L at 25°C [2]

Vapor Pressure
0.1288 hPa at 20°C; 0.1997

hPa at 25°C (est.)
[2]

logP (o/w) 3.7 - 4.196 (est.) [2][4][11]

Refractive Index 1.425 [12]

Rotatable Bond Count 8 [1][4]

Hydrogen Bond Donor Count 0 [1][4]

Hydrogen Bond Acceptor

Count
2 [1][4]

Topological Polar Surface Area 26.3 Å² [1][4]

Experimental Protocols
The determination of the physicochemical properties of 2-Ethylhexyl propionate follows

standardized experimental protocols to ensure accuracy and reproducibility. Below are

summaries of the methodologies for key properties.

Boiling Point Determination (ASTM D1078)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://app.overton.io/document.php?policy_document_id=oecddiscovery-3c2151039bfd8c7f92dfcbd4d1c9f2fc
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.petrolube.com/price-list-catalog/astm-d1078-4231/
https://www.analytice.com/en/oecd-n109-density-of-liquids-and-solids/
https://ayalytical.com/methods/astm-d93/
https://app.overton.io/document.php?policy_document_id=oecddiscovery-3c2151039bfd8c7f92dfcbd4d1c9f2fc
https://ayalytical.com/methods/astm-d93/
https://app.overton.io/document.php?policy_document_id=oecddiscovery-3c2151039bfd8c7f92dfcbd4d1c9f2fc
https://ayalytical.com/methods/astm-d93/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://app.overton.io/document.php?policy_document_id=oecddiscovery-3c2151039bfd8c7f92dfcbd4d1c9f2fc
https://ayalytical.com/methods/astm-d93/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://ayalytical.com/methods/astm-d93/
https://app.overton.io/document.php?policy_document_id=oecddiscovery-3c2151039bfd8c7f92dfcbd4d1c9f2fc
https://app.overton.io/document.php?policy_document_id=oecddiscovery-3c2151039bfd8c7f92dfcbd4d1c9f2fc
https://app.overton.io/document.php?policy_document_id=oecddiscovery-3c2151039bfd8c7f92dfcbd4d1c9f2fc
https://www.petrolube.com/price-list-catalog/astm-d1078-4231/
https://ayalytical.com/methods/astm-d93/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.petrolube.com/price-list-catalog/astm-d1078-4231/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.petrolube.com/price-list-catalog/astm-d1078-4231/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.petrolube.com/price-list-catalog/astm-d1078-4231/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.petrolube.com/price-list-catalog/astm-d1078-4231/
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The boiling range of volatile organic liquids such as 2-Ethylhexyl propionate is determined

using the ASTM D1078 standard test method.[4][5][13][14][15]

Methodology:

Apparatus: A specialized distillation apparatus is used, consisting of a distillation flask, a

condenser, a graduated receiving cylinder, and a calibrated thermometer.

Procedure: A measured volume of the sample is placed in the distillation flask and heated.

The temperature of the vapor is recorded as a function of the volume of distillate collected in

the receiving cylinder.

Data Analysis: The initial boiling point (the temperature at which the first drop of condensate

falls from the condenser) and the dry point (the temperature at which the last drop of liquid

evaporates from the flask) are recorded. The data is typically presented as a temperature

versus distillate volume graph, corrected for atmospheric pressure.[4]

Density Determination (OECD 109)
The density of liquids like 2-Ethylhexyl propionate can be determined using methods outlined

in OECD Guideline 109.[2][10][16] Common methods include the use of a hydrometer, an

oscillating densitometer, or a pycnometer.

Methodology (Pycnometer Method):

Apparatus: A pycnometer, which is a glass flask with a close-fitting ground glass stopper with

a capillary tube through it, is used. A precision balance is also required.

Procedure:

The pycnometer is cleaned, dried, and its weight is accurately determined.

It is then filled with the test substance (2-Ethylhexyl propionate), ensuring no air bubbles

are present, and weighed again.

The pycnometer is emptied, cleaned, and filled with a reference substance of known

density (e.g., distilled water) and weighed.
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Calculation: The density of the sample is calculated from the weights of the sample and the

reference substance and the known density of the reference substance.

Flash Point Determination (ASTM D93)
The flash point is determined using the Pensky-Martens closed-cup tester according to the

ASTM D93 standard.[1][11][12][17][18] This method is suitable for petroleum products and

other liquids with a flash point between 40°C and 370°C.[1][17]

Methodology:

Apparatus: A Pensky-Martens closed-cup tester, which includes a brass test cup with a lid, a

stirring device, and an ignition source, is used.

Procedure: The sample is placed in the test cup and heated at a slow, constant rate while

being stirred. At regular temperature intervals, the stirring is stopped, and an ignition source

is introduced into the vapor space of the cup.

Determination: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors above the liquid to ignite.[12]

Water Solubility Determination (OECD 105)
The water solubility of 2-Ethylhexyl propionate can be determined using the flask method as

described in OECD Guideline 105, which is suitable for substances with solubilities above 10⁻²

g/L.[3][8][19][20][21]

Methodology (Flask Method):

Procedure: An excess amount of the test substance is added to a flask containing purified

water. The mixture is agitated at a constant temperature until saturation is reached.

Equilibration and Separation: The solution is allowed to equilibrate, and then the undissolved

substance is separated from the aqueous solution by centrifugation or filtration.

Analysis: The concentration of 2-Ethylhexyl propionate in the clear aqueous phase is

determined using a suitable analytical method, such as gas chromatography (GC).
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Synthesis and Quality Control Workflows
Synthesis of 2-Ethylhexyl Propionate
2-Ethylhexyl propionate is typically synthesized via Fischer esterification of 2-ethylhexanol

with propionic acid, using an acid catalyst such as sulfuric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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